Cas no 1932098-77-5 ((4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one)

• Product Name: (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one
• CAS No: 1932098-77-5
• MF: C₄H₄F₃NO₂
• MW: 155.075271606445
• CID: 4779551
• Update Time: 2025-09-28

(4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• FC([C@H]1NC(OC1)=O)(F)F
• (S)-4-(Trifluoromethyl)oxazolidin-2-one
• (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C4H4F3NO2/c5-4(6,7)2-1-10-3(9)8-2/h2H,1H2,(H,8,9)/t2-/m0/s1
• InChI Key： AOOOOLXZRHYHCP-REOHCLBHSA-N
• SMILES： FC([C@@H]1COC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3

Additional information on (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one

Recent Advances in the Application of (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one (CAS: 1932098-77-5) in Chemical Biology and Pharmaceutical Research

The compound (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one (CAS: 1932098-77-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one as a versatile building block in the synthesis of biologically active molecules. Its trifluoromethyl group and oxazolidinone ring system contribute to its stability and ability to interact with various biological targets. Researchers have successfully incorporated this compound into the design of novel inhibitors targeting enzymes such as proteases and kinases, which are critical in numerous disease pathways.

One of the most promising applications of (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one is in the development of antiviral agents. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of compounds with potent activity against RNA viruses. The study utilized a combination of computational modeling and experimental validation to optimize the compound's interactions with viral proteins, leading to improved binding affinity and inhibitory effects.

In addition to its antiviral potential, (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one has shown promise in the field of oncology. Researchers have explored its use in the design of small-molecule inhibitors targeting specific cancer-related pathways. For instance, a study conducted at a leading pharmaceutical research institute reported the successful incorporation of this compound into a series of kinase inhibitors, resulting in enhanced selectivity and reduced off-target effects compared to existing therapies.

The synthesis and scalability of (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one have also been areas of active research. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production of this compound with high enantiomeric purity, addressing previous challenges in large-scale manufacturing. These developments are particularly significant for its potential commercialization and widespread use in pharmaceutical applications.

Looking ahead, researchers are investigating the potential of (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary studies suggest that modifications to its core structure could yield compounds with improved blood-brain barrier penetration or anti-inflammatory properties, opening new avenues for drug discovery.

In conclusion, (4S)-4-(Trifluoromethyl)-1,3-oxazolidin-2-one (CAS: 1932098-77-5) represents a valuable scaffold in modern medicinal chemistry with diverse applications across multiple therapeutic areas. Continued research into its structure-activity relationships and optimization strategies is expected to yield novel drug candidates with improved efficacy and safety profiles. The compound's unique chemical properties and demonstrated biological activities position it as a promising focus for future pharmaceutical development efforts.